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Compound of Interest

Compound Name: Serlopitant

Cat. No.: B1681636 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of Serlopitant, an investigational compound, is crucial to ensure

laboratory safety and prevent environmental contamination. Due to its classification as a

substance very toxic to aquatic life with long-lasting effects, strict adherence to established

disposal protocols is mandatory. This guide provides procedural, step-by-step guidance for the

safe handling and disposal of Serlopitant in a laboratory setting.

Hazard and Safety Data
Before handling Serlopitant, it is imperative to be familiar with its hazard profile. This

information dictates the necessary precautions for both use and disposal.

Hazard Classification Precautionary Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects.[1]
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There are no publicly available experimental protocols for the chemical neutralization or

degradation of Serlopitant. Therefore, the primary method of disposal is to treat it as

hazardous chemical waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles with side-shields, protective gloves,

and a lab coat.[1]

2. Waste Segregation:

DO NOT dispose of Serlopitant down the drain or in regular solid waste containers.[1]

All materials contaminated with Serlopitant, including unused compound, solutions,

contaminated labware (e.g., vials, pipette tips), and spill cleanup materials, must be

segregated as hazardous chemical waste.

3. Waste Collection and Labeling:

Collect all Serlopitant waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include:

The words "Hazardous Waste"

The full chemical name: Serlopitant

The specific hazards: "Toxic," "Aquatic Hazard"

The date the waste was first added to the container.

4. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.

Ensure the storage area is cool and well-ventilated.
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5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste container.

Disposal must be conducted through an approved and licensed hazardous waste disposal

contractor. This ensures compliance with regulations such as the Resource Conservation

and Recovery Act (RCRA) in the United States.

6. Spill Management:

In the event of a spill, contain the spill using appropriate absorbent materials.

Clean the area thoroughly, and collect all cleanup materials in the designated hazardous

waste container.

Avoid generating dust from the solid compound.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Serlopitant in a laboratory environment.
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Serlopitant Disposal Workflow
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professional disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Serlopitant.

Regulatory Context
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The disposal of pharmaceutical waste is regulated by various agencies to protect public health

and the environment. In the United States, these include the Environmental Protection Agency

(EPA) and the Drug Enforcement Administration (DEA). While Serlopitant is not currently listed

as a controlled substance, its high aquatic toxicity places it under the purview of hazardous

waste regulations. Adherence to these guidelines is not only a matter of best practice but also a

legal requirement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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